Cas no 1706541-03-8 (4-(tert-butoxy)carbonyl-5,5-dimethylmorpholine-3-carboxylic acid)

• Product Name: 4-(tert-butoxy)carbonyl-5,5-dimethylmorpholine-3-carboxylic acid
• CAS No: 1706541-03-8
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• CID: 5220247
• PubChem ID: 102567622
• Update Time: 2025-05-20

4-(tert-butoxy)carbonyl-5,5-dimethylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,5-Dimethyl-morpholine-3,4-dicarboxylic acid 4-tert-butyl ester
• 4-(tert-butoxy)carbonyl-5,5-dimethylmorpholine-3-carboxylic acid

• Inchi： 1S/C12H21NO5/c1-11(2,3)18-10(16)13-8(9(14)15)6-17-7-12(13,4)5/h8H,6-7H2,1-5H3,(H,14,15)
• InChI Key： WFYMRFYVQIWKOD-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C(C)(C)COCC1C(O)=O

Additional information on 4-(tert-butoxy)carbonyl-5,5-dimethylmorpholine-3-carboxylic acid

Recent Advances in the Synthesis and Applications of 4-(tert-butoxy)carbonyl-5,5-dimethylmorpholine-3-carboxylic acid (CAS: 1706541-03-8)

The compound 4-(tert-butoxy)carbonyl-5,5-dimethylmorpholine-3-carboxylic acid (CAS: 1706541-03-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its morpholine core and tert-butoxycarbonyl (Boc) protecting group, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound as a key building block in the synthesis of novel inhibitors targeting the SARS-CoV-2 main protease. The researchers utilized the Boc-protected morpholine derivative to enhance the stability and bioavailability of the final drug candidates. The study reported a significant improvement in inhibitory activity, with IC50 values in the nanomolar range, underscoring the compound's utility in antiviral drug development.

In addition to its antiviral applications, 4-(tert-butoxy)carbonyl-5,5-dimethylmorpholine-3-carboxylic acid has been employed in the design of small-molecule modulators for neurodegenerative diseases. A recent preprint on bioRxiv detailed its use in the synthesis of compounds targeting the aggregation of tau protein, a hallmark of Alzheimer's disease. The morpholine ring was found to confer favorable pharmacokinetic properties, including improved blood-brain barrier penetration, making it a promising scaffold for CNS-targeted therapeutics.

The synthetic routes to this compound have also seen advancements. A 2024 publication in Organic Letters described a novel, high-yield method for its preparation using continuous flow chemistry. This approach not only improved the scalability of the synthesis but also reduced the environmental impact by minimizing solvent waste. The authors reported a yield of over 85%, with excellent purity, making this method highly attractive for industrial-scale production.

Furthermore, computational studies have provided insights into the molecular interactions of derivatives of 4-(tert-butoxy)carbonyl-5,5-dimethylmorpholine-3-carboxylic acid. Molecular docking simulations revealed that the morpholine ring engages in key hydrogen bonding interactions with target proteins, which explains the enhanced binding affinity observed in experimental studies. These findings are guiding the rational design of next-generation therapeutics with improved selectivity and potency.

In conclusion, 4-(tert-butoxy)carbonyl-5,5-dimethylmorpholine-3-carboxylic acid (CAS: 1706541-03-8) continues to be a valuable tool in medicinal chemistry. Its applications span from antiviral and neurodegenerative disease research to the development of sustainable synthetic methodologies. Ongoing research is expected to further expand its utility, particularly in the context of emerging infectious diseases and complex neurological disorders.